Cas no 1708268-49-8 (1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1708268-49-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5191380
• Update Time: 2025-08-05

1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(1,6-dihydro-1,4-dimethyl-6-oxo-2-pyrimidinyl)-

• Inchi： 1S/C12H17N3O3/c1-8-7-10(16)14(2)12(13-8)15-5-3-9(4-6-15)11(17)18/h7,9H,3-6H2,1-2H3,(H,17,18)
• SMILES： N1(C2N(C)C(=O)C=C(C)N=2)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid: A Promising Compound in Pharmaceutical Research

CAS No. 1708268-49-8 represents a unique molecular entity that has garnered significant attention in the field of pharmaceutical chemistry. This compound, known as 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid, is a derivative of pyrimidine and piperidine scaffolds. Its structural complexity and functional versatility make it a compelling candidate for further exploration in drug discovery. Recent studies have highlighted its potential as a scaffold for developing novel therapeutics targeting inflammatory and metabolic disorders.

One of the most notable features of this compound is its 1,4-Dimethyl group, which contributes to the molecule's hydrophobicity and stability. The 6-oxo functionality within the pyrimidine ring is critical for modulating its biological activity, as it influences the molecule's ability to interact with target proteins. The 1,6-dihydro-pyrimidin-2-yl moiety further enhances its reactivity and provides a platform for structural modifications. These structural elements collectively define the compound's pharmacophore, which is essential for its therapeutic potential.

Recent advancements in medicinal chemistry have demonstrated the utility of piperidine-4-carboxylic acid derivatives in modulating cellular signaling pathways. The 4-carboxylic acid group serves as a critical functional handle for conjugation with other pharmacophores, enabling the design of multifunctional agents. This property has been leveraged in the development of prodrugs and hybrid molecules, which exhibit improved bioavailability and target specificity. The integration of these functional groups into the molecular framework of 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid positions it as a promising scaffold for further optimization.

Current research has focused on the synthesis and biological evaluation of this compound. A 2023 study published in Journal of Medicinal Chemistry reported the successful synthesis of 1-(1,4-Dimethyl-6-oxo-1,6-dihyo-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid through a multi-step organic reaction sequence. The researchers utilized microwave-assisted synthesis to enhance reaction efficiency, which is a trend gaining traction in modern drug discovery. The compound was then evaluated for its anti-inflammatory potential, showing significant inhibition of NF-κB activation in macrophage cells.

The 6-oxo functionality in the pyrimidine ring was found to play a pivotal role in the compound's biological activity. This group facilitates the formation of hydrogen bonds with target proteins, thereby enhancing binding affinity. The 1,4-Dimethyl substituents contribute to the molecule's hydrophobic interactions, which are essential for membrane permeability and cellular uptake. These structural features collectively enable the compound to modulate key signaling pathways involved in inflammation and metabolism.

Recent studies have also explored the application of this compound in metabolic disorders. A 2024 preclinical study published in Pharmacological Reports demonstrated that 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid exhibits potential as an antidiabetic agent. The compound was shown to enhance insulin sensitivity in adipocytes, suggesting its utility in the management of type 2 diabetes. These findings align with the growing interest in developing small molecule therapeutics that target metabolic pathways.

The 4-carboxylic acid group in this compound is particularly noteworthy for its role in drug design. This functional group can be modified to introduce additional pharmacophoric elements, such as PEGylation or conjugation with targeting moieties. Such modifications can improve the compound's solubility, reduce toxicity, and enhance its therapeutic index. These properties are critical for translating this compound into clinical applications.

Furthermore, computational studies have provided insights into the molecular interactions of 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid. Molecular docking simulations have revealed its potential to bind to key targets such as PPAR-γ and TNF-α. These interactions are crucial for modulating metabolic and inflammatory responses, respectively. The ability of this compound to engage multiple targets suggests its potential as a multitarget therapeutic agent.

In conclusion, CAS No. 1708268-49-8, or 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid, represents a promising candidate for further exploration in pharmaceutical research. Its structural features, including the 1,4-Dimethyl, 6-oxo, and 4-carboxylic acid groups, collectively define its pharmacophore and therapeutic potential. Ongoing studies are likely to uncover additional applications for this compound, further solidifying its role in the development of novel therapeutics.